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Compound of Interest

Compound Name: Oil blue N

CAS No.: 2646-15-3

Cat. No.: B1585557

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Oil Blue N, a dye commonly used in

laboratory settings for the visualization of lipids. This document outlines its chemical and

physical properties, molecular structure, and a representative protocol for its application in

histological staining.

Core Compound Information
Chemical Name: 1,4-bis(pentylamino)anthracene-9,10-dione

Synonyms: Solvent Blue 14, Oil Blue N[1]

CAS Number: 2646-15-3[1]

Oil Blue N is an anthraquinone-based dye recognized for its application as a histology stain

that binds to lipids.[1] It is utilized to stain fatty substances in animal tissues, rendering them a

dark blue color when applied in supersaturated solutions of dilute isopropanol.[2]
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The molecular structure of Oil Blue N is characterized by a central anthraquinone core with two

pentylamino substituents at the 1 and 4 positions.

Molecular Formula: C₂₄H₃₀N₂O₂[1]

SMILES (Simplified Molecular Input Line Entry System):

CCCCCNc1ccc(NCCCCC)c2C(=O)c3ccccc3C(=O)c12[3]

InChI (International Chemical Identifier): InChI=1S/C24H30N2O2/c1-3-5-9-15-25-19-13-14-

20(26-16-10-6-4-2)22-21(19)23(27)17-11-7-8-12-18(17)24(22)28/h7-8,11-14,25-26H,3-6,9-

10,15-16H2,1-2H3[3]

Physicochemical and Quantitative Data
A summary of the key quantitative data for Oil Blue N is presented in the table below for easy

reference and comparison.

Property Value Source

CAS Number 2646-15-3 [1]

Molecular Formula C₂₄H₃₀N₂O₂ [1]

Molecular Weight 378.51 g/mol [1]

Appearance Dark blue powder [3]

Melting Point 112-114 °C [3]

Solubility

Insoluble in water. Soluble in

acetone (1%, turbid, blue to

very deep blue), Butyl acetate,

Cellosolve, and toluene.

Slightly soluble in alcohol.

[3][4]

Absorption Maxima (λmax) 596 nm, 644 nm (secondary) [3]

Colour Index Number 61555 [3]
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Experimental Protocol: Histological Staining of
Lipids
The following is a representative protocol for the staining of lipids in frozen tissue sections

using Oil Blue N. This protocol is based on general lipid staining techniques, as a highly

specific, detailed protocol for Oil Blue N is not readily available. Researchers should optimize

this protocol for their specific tissues and experimental conditions.

Materials:

Oil Blue N (Solvent Blue 14) powder

Isopropanol (60% and 99%)

Distilled water

Formalin (10%) for fixation

Aqueous mounting medium (e.g., glycerin jelly)

Microscope slides

Coplin jars or staining dishes

Filter paper

Procedure:

Preparation of Staining Solution:

Prepare a stock solution by dissolving 0.5 g of Oil Blue N in 100 mL of 99% isopropanol.

To prepare the working solution, mix 6 mL of the stock solution with 4 mL of distilled water.

Allow the working solution to stand for 10-15 minutes and then filter it before use.

Tissue Preparation:
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Cut frozen tissue sections at a thickness of 8-10 µm using a cryostat.

Mount the sections on clean microscope slides.

Fix the sections in 10% formalin for 5-10 minutes.

Rinse the slides briefly with running tap water, followed by a quick rinse in distilled water.

Staining:

Immerse the slides in 60% isopropanol for 3-5 minutes.

Transfer the slides to the filtered Oil Blue N working solution and stain for 10-15 minutes.

Differentiation and Counterstaining:

Remove the slides from the staining solution and briefly rinse with 60% isopropanol to

remove excess stain.

Wash the slides thoroughly with distilled water.

If nuclear counterstaining is desired, slides can be lightly stained with a suitable nuclear

stain like Mayer's Hematoxylin.

Mounting:

Coverslip the stained sections using an aqueous mounting medium.

Expected Results:

Lipid droplets: Dark blue

Nuclei (if counterstained): Color corresponding to the counterstain (e.g., blue or red)

Experimental Workflow Diagram
The following diagram illustrates the key steps in the histological staining of lipids using Oil
Blue N.
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Experimental Workflow for Oil Blue N Lipid Staining
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Caption: Workflow for Lipid Staining with Oil Blue N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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